Cas no 669713-67-1 ((S)-1-(1-Benzylpiperidin-4-yl)pyrrolidine-2-carboxylic acid)

• Product name: (S)-1-(1-Benzylpiperidin-4-yl)pyrrolidine-2-carboxylic acid
• CAS No: 669713-67-1
• MF: C₁₇H₂₄N₂O₂
• MW: 288.38466
• MDL: MFCD01631190
• CID: 889381
• PubChem ID: 2756657

(S)-1-(1-Benzylpiperidin-4-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(1-Benzylpiperidin-4-yl)pyrrolidine-2-carboxylic acid
• (S)-1-(1-BENZYL-PIPERIDIN-4-YL)-PYRROLIDINE-2-
• (S)-N-[4'-BENZYL)PIPERIDINO]PROLINE
• (S)-1-(1-Benzylpiperidin-4-yl)-pyrrolidine-2-carboxylic acid
• (S)-1-(1-BENZYL-PIPERIDIN-4-YL)-PYRROLIDINE-2-CARBOXYLIC ACID
• (s)-n-[(4'-benzyl)piperidino] proline
• AC1MBU2R
• CTK7I3289
• SBB067693
• CS-0200018
• A13056
• (s)-n-[4'-(benzyl)piperidino]proline
• (1-Benzylpiperidin-4-yl)-l-proline
• (s)-n-[(4'-benzyl)piperidino]proline
• (S)-1-(1-benzylpiperidin-4-yl)pyrrolidine-2-carboxylicacid
• Q-103047
• AKOS015912898
• DTXSID70373470
• (2S)-1-(1-benzylpiperidin-4-yl)pyrrolidine-2-carboxylic acid
• 669713-67-1
• (S)-1-(1-benzylpiperidin-4-yl)-pyrrolidine-2-carboxylic acid, AldrichCPR

• MDL： MFCD01631190
• Inchi： InChI=1S/C17H24N2O2/c20-17(21)16-7-4-10-19(16)15-8-11-18(12-9-15)13-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,20,21)/t16-/m0/s1
• InChI Key： JYLMRBVDIKEXAY-INIZCTEOSA-N
• SMILES： C1=CC=C(C=C1)CN2CCC(CC2)N3CCC[C@H]3C(=O)O

Computed Properties

• Exact Mass: 288.18392
• Monoisotopic Mass: 288.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.194
• Boiling Point: 432.3°C at 760 mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.594
• PSA: 43.78
• LogP: 2.07580

(S)-1-(1-Benzylpiperidin-4-yl)pyrrolidine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Storage Condition：Room temperature